Cas no 30772-72-6 (4,7-Methano-1H-indenecarboxylicacid, octahydro-)

• Product Name: 4,7-Methano-1H-indenecarboxylicacid, octahydro-
• CAS No: 30772-72-6
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 312088
• PubChem ID: 169194
• Update Time: 2025-04-19

4,7-Methano-1H-indenecarboxylicacid, octahydro- Chemical and Physical Properties

Names and Identifiers

• 4,7-Methano-1H-indenecarboxylicacid, octahydro-
• tricyclo[5.2.1.02,6]decane-3-carboxylic acid
• octahydro-1H-4,7-methanoindene-1-carboxylic acid
• Octahydro-4,7-methano-1H-indenecarboxylic acid
• Tricyclo(5.2.1.02,6)decane-3(4)-carboxylic acid
• SCHEMBL6058684
• 30772-72-6
• 4,7-Methano-1H-indenecarboxylic acid, octahydro-
• NS00051676
• EINECS 250-332-7
• DTXSID50952984

• Inchi： 1S/C11H16O2/c12-11(13)9-4-3-8-6-1-2-7(5-6)10(8)9/h6-10H,1-5H2,(H,12,13)
• InChI Key： ONBQOCZVFSXWQW-UHFFFAOYSA-N
• SMILES： OC(C1CCC2C3CCC(C3)C21)=O

Computed Properties

• Exact Mass: 180.11508
• Monoisotopic Mass: 180.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.188
• Boiling Point: 297.1°Cat760mmHg
• Flash Point: 139°C
• Refractive Index: 1.55
• PSA: 37.3